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Compound of Interest

1-(4-lodophenyl)-4-
Compound Name:
methoxybenzene

Cat. No.: B14021408

Get Quote

Executive Summary

In the landscape of medicinal chemistry and drug discovery, 4-lodoanisole (CAS 696-62-8)

serves as a pivotal aryl halide building block. Its utility is defined by the lability of the C—I bond,
making it a prime electrophile for palladium-catalyzed cross-coupling reactions (Suzuki-
Miyaura, Sonogashira, Heck).

However, its operational simplicity masks specific stability hazards—primarily photolytic
deiodination—that can compromise reaction yields and introduce impurities. This guide
synthesizes the Safety Data Sheet (SDS) parameters with practical, field-proven handling
protocols to ensure both personnel safety and experimental integrity.

Physicochemical Profile & Hazard Identification
Critical Constants

The following data aggregates standard physicochemical properties relevant to process safety
and handling.
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Property Value Operational Note
CAS Number 696-62-8
Molecular Formula CsH710
Molecular Weight 234.03 g/mol
Physical State Solid (Crystalline Powder) Dust generation hazard.[1][2]
Brown indicates free iodine
Color Off-white to brown -
(decomposition).
) ) Low MP; may fuse/clump in
Melting Point 50-53 °C
warm storage.
High boiling point; low volatilit
Boiling Point 237 °C J 9P y
at RT.[3]
- Insoluble in water.[4] Lipophilic
Solubility Ethanol, Ether, Chloroform ] ) )
nature aids skin absorption.
) Combustible but not
Flash Point >110 °C

flammable.

GHS Hazard Classification

While 4-lodoanisole is not classified as acutely toxic (Category 1-3) by many agencies, it acts
as a significant irritant. The iodine moiety contributes to its potential for skin sensitization and
respiratory irritation.

 Signal Word:WARNING

¢ Pictogram: GHSO07 (Exclamation Mark)
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Hazard Code

Hazard Statement

Mechanism of Action

H315

Causes skin irritation

Lipophilic ether tail facilitates
dermal penetration; aryl iodide
can interact with epidermal

proteins.

H319

Causes serious eye irritation

Mechanical abrasion (crystals)
and chemical irritation from

hydrolysis products.

H335

May cause respiratory irritation

Inhalation of dusts triggers

mucosal inflammation.

H411*

Toxic to aquatic life (Long-

lasting)

Note: Classification varies by
vendor. Treat as marine
pollutant due to iodine

persistence.

Storage, Stability, and Degradation Logic[1][2]
The Photolytic Instability Mechanism

The carbon-iodine (C-I) bond is the weakest among common aryl halides (Bond Dissociation

Energy ~ 65 kcal/mol). Upon exposure to UV or visible light, 4-lodoanisole undergoes

homolytic cleavage, generating an aryl radical and a free iodine radical.

o Consequence: The liberation of elemental iodine (

) turns the sample brown and can poison sensitive metal catalysts (e.g., Pd(0)) in

subsequent reactions.

Storage Protocol[2]

» Container: Amber glass vials or opaque HDPE jars.

o Atmosphere: Store under inert gas (Argon/Nitrogen) if long-term storage (>3 months) is

required to prevent oxidative degradation of the ether moiety.
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o Temperature: Cool, dry place (2—8 °C recommended to prevent melting/fusing, though RT is

chemically stable).

Visualizing the Degradation Pathway

The following diagram illustrates the decision logic for storage and the chemical consequences

of improper handling.
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Figure 1: Degradation pathway of 4-lodoanisole showing the critical impact of light exposure on

chemical integrity.
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Application Safety: Suzuki-Miyaura Cross-Coupling

Context: The most common application of 4-lodoanisole is coupling with boronic acids. This
section details a self-validating protocol that integrates safety checks directly into the workflow.

Reagents & Hazards

e 4-lodoanisole: Irritant, light-sensitive.[2][4]

Phenylboronic Acid: Irritant.[2][4][5][6]

Pd(PPhs)4 (Catalyst): Air-sensitive, toxic (heavy metal).

Base (K2COs/Na2CO0Os): Corrosive eye damage risk.

Solvent (Dioxane/Water or DMF): Flammable, potential carcinogen (Dioxane).

Integrated Safety Protocol

Objective: Synthesis of 4-Methoxybiphenyl via Suzuki Coupling.
e Pre-Reaction Check (The "Brown Test"):

o Inspect 4-lodoanisole.[1][2][3][4][5][6][7][8][9] If the powder is dark brown, it contains free
iodine.

o Correction: Wash the solid with a 5% aqueous sodium thiosulfate solution to reduce
back to iodide, then recrystallize from ethanol before use.
e Loading (Inert Atmosphere):

o Weigh 4-lodoanisole (1.0 eq) and Arylboronic acid (1.1 eq) in a fume hood to manage
dust.

o Add Catalyst (typically 1-5 mol%) last or under a counter-flow of Nitrogen to prevent
catalyst deactivation.

e Reaction Monitoring:
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o Heat to 80—-90 °C.

o Safety Note: Do not seal the vessel completely unless using a pressure-rated microwave
vial. Carbonates release

gas upon acidification or thermal decomposition, creating pressure hazards.

e Quenching & Workup:
o Cool to room temperature.[4][10]

o lodide Waste Management: The aqueous layer will contain inorganic iodides (Nal/Kl). Do
not mix with strong oxidizers (bleach/peroxides) in the waste stream, as this will
regenerate toxic elemental iodine fumes (

Reaction Workflow Diagram
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Click to download full resolution via product page

Figure 2: Operational workflow for Suzuki coupling emphasizing the critical purity check and
waste segregation steps.

Toxicology & Exposure Controls
Toxicological Insights

While specific LD50 data for 4-lodoanisole is often cited as "Not Available" in standard
databases, structural activity relationship (SAR) analysis suggests:
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» Metabolism: Likely undergoes O-demethylation to 4-iodophenol, a known cytotoxic agent.

e Thyroid Interaction: lodinated aromatics can mimic thyroid hormones (T3/T4), potentially
disrupting endocrine function upon chronic exposure.

e Recommendation: Treat as a potential alkylating agent and endocrine disruptor.

Personal Protective Equipment (PPE) Matrix

PPE Type Specification Rationale

Good resistance to solid
particulates. If dissolved in
DCM/Chloroform, use PVA or

laminate gloves.

Gloves Nitrile (min 0.11 mm thickness)

Essential during weighing to
Respiratory N95 / P2 Dust Mask prevent inhalation of irritant
dust.

Safety glasses are insufficient
Eye Protection Chemical Goggles if fine dust generation is

possible.

Standard protection against
Body Lab Coat (Cotton/Poly) )
solid contact.

Emergency Response Protocols
First Aid

o Eye Contact: Rinse immediately with water for 15+ minutes.[2] Critical: Lift eyelids to remove
trapped crystals.

o Skin Contact: Wash with soap and water.[6][9] If brown staining (iodine) appears, use a dilute
thiosulfate solution or polyethylene glycol (PEG) to solubilize the iodine.

 Inhalation: Move to fresh air. If wheezing occurs (reactive airway irritation), seek medical
attention.
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Spill Management

 |solate: Evacuate non-essential personnel.
e Protect: Don N95 mask and goggles.
» Contain: Sweep up carefully to avoid dust generation.[2][6][9]

o Clean: Wipe surface with a 10% Sodium Thiosulfate solution. This neutralizes any iodine
liberated during the spill and turns the residue colorless.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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